![molecular formula C9H12N2 B1266484 1-Methyl-1,2,3,4-tetrahydroquinoxaline CAS No. 36438-97-8](/img/structure/B1266484.png)
1-Methyl-1,2,3,4-tetrahydroquinoxaline
Overview
Description
1-Methyl-1,2,3,4-tetrahydroquinoxaline (MQX) is an organic compound that was first synthesized in 1965 and has since been studied for its various scientific applications. It is a cyclic compound with a molecular formula of C8H10N2 and a molecular weight of 138.18 g/mol. MQX is a derivative of quinoxaline, and has found use in a variety of research applications, including drug development, materials science, and biochemistry.
Scientific Research Applications
Tautomerism and Structural Studies
- Tautomerism in Derivatives : A study by Chapman (1966) investigated the tautomerism of derivatives of 1-Methyl-1,2,3,4-tetrahydroquinoxaline. The research focused on the compound's structural properties in different states, revealing a tautomeric mixture of unsaturated and saturated esters in solution (Chapman, 1966).
Antioxidant Activities
- Role as Antioxidants : Nishiyama et al. (2003) assessed the antioxidant activities of amines with a fused nitrogen-containing heterocyclic ring, including this compound. They found that these compounds, especially the 1-Methyl derivative, exhibited significant antioxidant activities (Nishiyama et al., 2003).
Pharmaceutical Applications
- Optically Pure Derivatives for Pharmaceutical Use : Tang et al. (2009) explored the synthesis of optically pure tetrahydroquinoxaline derivatives, highlighting their potential in pharmaceutical applications. These derivatives, including 1-Methyl variants, were shown to have significant roles in developing treatments like vasopressin V2 receptor antagonists (Tang et al., 2009).
Electrocatalytic and Electrochemical Properties
- Electrochemical Reduction Studies : Gottlieb and Pfleiderer (1978) conducted a study on the electrochemical reduction of this compound derivatives. They provided insights into the reduction and autoxidation mechanisms of these compounds, important for understanding their electrocatalytic properties (Gottlieb & Pfleiderer, 1978).
Therapeutic Potential
- Endogenous Amine with Antidepressant-like Activity : Możdżeń et al. (2019) investigated the neuroprotective and antidepressant-like effects of 1-Methyl-1,2,3,4-tetrahydroisoquinoline. The study revealed its potential therapeutic applications in treating depression and neurodegenerative disorders (Możdżeń et al., 2019).
Synthesis and Bioactivity in Agriculture
- Synthesis and Agricultural Bioactivity : Fu et al. (2017) designed and synthesized novel N,N'-disubstituted-1,2,3,4-tetrahydroquinoxalines, including 1-Methyl derivatives. They found these compounds could protect crops from certain agricultural chemicals, demonstrating their utility in agriculture (Fu et al., 2017).
Neuroprotective Effects
- Protection Against Neurotoxins : Kotake et al. (2005) studied the neuroprotective effect of 1-Methyl-1,2,3,4-tetrahydroisoquinoline on cultured rat neurons. The compound showed protective action against various neurotoxins, suggesting its potential in treating neurodegenerative diseases (Kotake et al., 2005).
Mechanism of Action
Target of Action
1-Methyl-1,2,3,4-tetrahydroquinoxaline (1MeTIQ) is an endogenous monoamine that primarily targets dopamine (DA) receptors . It interacts with the agonistic conformation of these receptors , which play a crucial role in the regulation of various brain functions, including mood, reward, and motor control .
Mode of Action
1MeTIQ acts as an antidopaminergic agent . It inhibits the formation of 3,4-dihydroxyphenylacetic acid and the production of free radicals . Furthermore, it shifts dopamine catabolism towards COMT-dependent O-methylation . This interaction with its targets leads to changes in neurotransmitter levels in the brain .
Biochemical Pathways
The primary biochemical pathway affected by 1MeTIQ is the dopamine metabolic pathway . By inhibiting both MAO-A and B enzymes activity, 1MeTIQ increases neurotransmitter levels in the brain . This shift in dopamine metabolism can have downstream effects on various neurological functions.
Result of Action
1MeTIQ demonstrates neuroprotective activity by antagonizing the behavioral and biochemical effects of dopaminergic neurodegeneration induced by numerous experimental neurotoxins . It shows a significant antidepressant-like effect in forced swim test (FST) in rats . These molecular and cellular effects suggest that 1MeTIQ could be effective for depression therapy in a clinical setting .
Action Environment
The action, efficacy, and stability of 1MeTIQ can be influenced by various environmental factors. While specific studies on this aspect are limited, it is known that the compound is enzymatically formed in the brain . Therefore, factors that affect brain health and function, such as diet, stress, and exposure to toxins, could potentially influence the action of 1MeTIQ.
Safety and Hazards
The safety information for 1-Methyl-1,2,3,4-tetrahydroquinoxaline dihydrochloride includes avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye . Personal protective equipment should be used, including chemical impermeable gloves . Adequate ventilation should be ensured, and all sources of ignition should be removed .
Future Directions
The future directions of research on 1-Methyl-1,2,3,4-tetrahydroquinoxaline could involve further exploration of its potential as an antidepressant and neuroprotective agent . There is also potential for further investigation into its effects on dopamine receptors and MAO enzymes . Additionally, new quinoxaline compounds have been designed and synthesized as DPP-4 inhibitors and hypoglycemics, which could provide a direction for future research .
Biochemical Analysis
Biochemical Properties
1-Methyl-1,2,3,4-tetrahydroquinoxaline plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the activity of monoamine oxidase (MAO) enzymes, which are involved in the catabolism of neurotransmitters such as dopamine and serotonin . This inhibition can lead to increased levels of these neurotransmitters in the brain, potentially offering neuroprotective effects. Additionally, this compound interacts with dopamine receptors, influencing dopamine signaling pathways .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell signaling pathways, particularly those involving neurotransmitters. By inhibiting monoamine oxidase enzymes, this compound can enhance neurotransmitter levels, thereby affecting gene expression and cellular metabolism . This compound also exhibits neuroprotective properties by scavenging free radicals and reducing oxidative stress in neuronal cells .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to monoamine oxidase enzymes, inhibiting their activity and preventing the breakdown of neurotransmitters . This binding interaction is crucial for its neuroprotective effects. Additionally, this compound modulates dopamine receptor activity, shifting dopamine catabolism towards O-methylation and reducing the production of free radicals .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over time. The compound is relatively stable under standard storage conditions, with a melting point of 40.5-42°C and a boiling point of 268.6°C at 760 mmHg . Long-term studies have shown that this compound maintains its neuroprotective properties over extended periods, with minimal degradation observed in vitro .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits neuroprotective effects without significant toxicity . At higher doses, some adverse effects, such as mild toxicity and behavioral changes, have been observed . These findings highlight the importance of dosage optimization in potential therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as monoamine oxidase and catechol-O-methyltransferase (COMT), influencing the metabolism of neurotransmitters . The compound’s ability to inhibit monoamine oxidase enzymes shifts dopamine catabolism towards O-methylation, affecting metabolic flux and metabolite levels .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cell membranes . The compound’s distribution is influenced by its lipophilicity, allowing it to accumulate in lipid-rich regions such as the brain .
Subcellular Localization
The subcellular localization of this compound plays a crucial role in its activity and function. The compound is primarily localized in the cytoplasm and mitochondria, where it exerts its neuroprotective effects . Post-translational modifications and targeting signals direct this compound to specific cellular compartments, enhancing its efficacy .
properties
IUPAC Name |
4-methyl-2,3-dihydro-1H-quinoxaline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2/c1-11-7-6-10-8-4-2-3-5-9(8)11/h2-5,10H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXLZJUPRTINRQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCNC2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70957774 | |
Record name | 1-Methyl-1,2,3,4-tetrahydroquinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70957774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36438-97-8 | |
Record name | 1-Methyl-1,2,3,4-tetrahydroquinoxaline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=36438-97-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Quinoxaline, 1,2,3,4-tetrahydro-1-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036438978 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Methyl-1,2,3,4-tetrahydroquinoxaline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70957774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-METHYL-1,2,3,4-TETRAHYDROQUINOXALINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 1-Methyl-1,2,3,4-tetrahydroquinoxaline formed in the reaction of 2-Acetyl-7-methoxytropone with N-methyl-1,2-ethanediamine?
A1: While the research article doesn't directly focus on the formation or properties of this compound, it mentions that the reaction of 2-Acetyl-7-methoxytropone (2a) with N-methyl-1,2-ethanediamine produces several compounds, including 5-acetyl-1-methyl-1,2,3,4-tetrahydroquinoxaline (17). [] This suggests that this compound could potentially be formed as an intermediate or byproduct during this reaction, though further investigation would be needed to confirm this.
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